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Compound of Interest

Compound Name: o-Fluoroacetophenone

Cat. No.: B1202908

An In-depth Technical Guide to the Physical Properties of 2'-Fluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

2'-Fluoroacetophenone (CAS No. 445-27-2) is a halogenated aromatic ketone of significant
interest in the fields of organic synthesis and pharmaceutical development. Its unique
physicochemical and spectroscopic properties, largely influenced by the ortho-positioned
fluorine atom, make it a versatile intermediate for constructing complex molecular architectures.
[1][2] This guide provides a comprehensive overview of the core physical properties of 2'-
Fluoroacetophenone, outlines standard experimental protocols for their determination, and
discusses the implications of these properties for its application in research and drug discovery.

Core Molecular and Physical Identifiers

2'-Fluoroacetophenone, also known as 1-(2-fluorophenyl)ethanone, is a foundational building
block in synthetic chemistry.[3] The presence of a fluorine atom on the phenyl ring enhances
the compound's electrophilic nature and can significantly influence the metabolic stability,
lipophilicity, and binding affinity of derivative molecules, making it a valuable asset in drug
discovery.[1]

Key identification and structural details are summarized below:

o Chemical Name: 1-(2-fluorophenyl)ethanone[4]
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Synonyms: o-Fluoroacetophenone, 2-Acetylfluorobenzene[2][5]

CAS Number: 445-27-2

Molecular Formula: CsH7FO[6][7]

Molecular Weight: 138.14 g/mol [6][8]

Chemical Structure:

o SMILES: CC(=0O)clccccclF

o InChl Key: QMATYTFXDIWACW-UHFFFAOYSA-N[8]

Physicochemical Properties

The physical state and solubility parameters of 2'-Fluoroacetophenone are critical for its
handling, reaction setup, and purification. At room temperature, it typically presents as a clear,
colorless to pale yellow or light green liquid.[8][9] Its properties are well-documented, though
minor variations in reported values exist due to differing experimental conditions and purity
levels.

Data Presentation: Summary of Physical Properties
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Property Value Source(s)

Appearance (?Ietolr colorless to light yellow B1[10]
liquid

Melting Point 26-27 °C [8][11][12]

Boiling Point 187-189 °C (at 760 mmHg) [8]

82-83 °C (at 10 mmHg) [4]

Density 1.137 g/mL at 20 °C [5][8]

Refractive Index n20/D 1.507 [518]

Flash Point 61-62 °C (143 °F) [8][12]

Vapor Pressure 0.0426 mmHg at 25 °C [11][13]

Insoluble in water; Soluble in
- acetone, chloroform,
Solubility ) [4][8][11][13]
dichloromethane, ethanol,

ethyl acetate, and methanol.

Expertise & Experience: Interpreting the Data

The melting point of 26-27 °C is significant because it is close to standard ambient
temperature. This means the compound can exist as either a low-melting solid or a liquid,
depending on the laboratory environment.[11][13] Researchers should be prepared to handle it
in either state; warming may be necessary if it has solidified. The relatively high boiling point
indicates low volatility under normal conditions, simplifying handling but requiring vacuum
distillation for efficient purification. Its broad solubility in common organic solvents provides
flexibility in choosing reaction and purification systems, while its insolubility in water is
advantageous for aqueous workups.[4][11]

Spectroscopic Profile

The structural characterization of 2'-Fluoroacetophenone and its derivatives relies heavily on
spectroscopic analysis.
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e 'H NMR: The proton NMR spectrum (in CDCIsz) shows characteristic signals for the aromatic
protons and the methyl protons. The aromatic protons typically appear as a multiplet
between 7.1 and 7.9 ppm. The methyl protons (CHs) of the acetyl group present as a singlet
around 2.6 ppm.[14]

e 13C NMR: The carbon spectrum reveals a signal for the carbonyl carbon (C=0) near 195-200
ppm. The methyl carbon appears around 29 ppm, and the aromatic carbons are observed in
the 115-165 ppm range, with their shifts influenced by the fluorine substituent.[15][16]

e Mass Spectrometry (MS): The mass spectrum shows a molecular ion peak (M+) at m/z 138,
corresponding to the molecular weight of the compound. A prominent fragment is typically
observed at m/z 123, resulting from the loss of the methyl group (-CH3s).[14][17]

« Infrared (IR) Spectroscopy: The IR spectrum displays a strong characteristic absorption band
for the carbonyl (C=0) stretch, typically around 1680-1700 cm~1. C-H stretches for the
aromatic and methyl groups are also present, along with a C-F stretching vibration.[15]

Experimental Protocols & Methodologies

To ensure data integrity, physical properties must be determined using standardized, validated
methods. The choice of method is guided by the property being measured and the physical
state of the substance.

Protocol 1: Melting Point Determination (Thiele Tube
Method)

This method is chosen for its simplicity and accuracy for crystalline solids.
Methodology:

o Sample Preparation: A small amount of solidified 2'-Fluoroacetophenone is finely crushed
and packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb.
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e Heating: The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.qg.,
mineral oil). Heat is applied gently to the side arm of the Thiele tube to ensure even heat
distribution via convection.

o Observation: The temperature is recorded at the first sign of liquid formation (onset of
melting) and when the last solid particle disappears (completion of melting). The melting
point is reported as this range.

» Validation: The accuracy of the thermometer and apparatus should be confirmed using a
standard compound with a known melting point.

DOT Diagram: Workflow for Melting Point Determination
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Caption: Workflow for Melting Point Determination.
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Protocol 2: Refractive Index Measurement

The refractive index is a fundamental physical constant useful for identifying and assessing the
purity of liquid samples.

Methodology:

Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid with a
known refractive index (e.qg., distilled water).

o Sample Application: Place 1-2 drops of liquid 2'-Fluoroacetophenone onto the clean, dry
prism of the refractometer.

o Measurement: Close the prisms and allow the sample temperature to stabilize to 20 °C,
using the instrument's water bath if available.

e Reading: Adjust the instrument until the dividing line between the light and dark fields is
sharp and centered in the crosshairs. Read the refractive index from the scale.

» Validation: Clean the prisms thoroughly with a suitable solvent (e.g., ethanol or acetone) and
a soft lens tissue after the measurement.

Applications & Synthetic Utility

The physical properties of 2'-Fluoroacetophenone directly inform its use as a versatile
intermediate. Its liquid state at typical lab temperatures simplifies handling and dispensing for
reactions. Its solubility profile allows it to be used in a wide variety of solvent systems for
organic synthesis.

It serves as a critical starting material for numerous pharmaceuticals, including analgesics, anti-
inflammatory drugs, and bronchodilators.[2][18] A notable application is in the synthesis of
Vonoprazan (Takecab), a potassium-competitive acid blocker used to treat acid-related
disorders.[18] Beyond pharmaceuticals, it is used in the development of agrochemicals and
specialty polymers.[2][3]

DOT Diagram: Role of 2'-Fluoroacetophenone in Synthesis
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Caption: Role as a key intermediate in synthesis.

Safe Handling and Storage

Proper handling and storage are paramount for maintaining the integrity of 2'-
Fluoroacetophenone and ensuring laboratory safety.

e Handling: Use in a well-ventilated area or under a chemical fume hood.[12][19] Wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat.[19] Avoid contact with skin and eyes, and avoid inhalation of vapor.[12]

o Storage: Store in a cool, dry, and well-ventilated place away from heat, sparks, and open
flames.[12] Keep the container tightly sealed to prevent moisture contamination and
evaporation.[12] It is classified as a combustible liquid.[12]

e Hazards: The compound is irritating to the eyes, respiratory system, and skin.[8][11] In case
of exposure, follow standard first-aid measures and seek medical attention if symptoms
persist.[20]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1202908?utm_src=pdf-body-img
https://www.chemicalbook.com/msds/2-fluoroacetophenone.htm
https://www.echemi.com/sds/2-fluoroacetophenone-pid_Seven31763.html
https://www.echemi.com/sds/2-fluoroacetophenone-pid_Seven31763.html
https://www.chemicalbook.com/msds/2-fluoroacetophenone.htm
https://www.chemicalbook.com/msds/2-fluoroacetophenone.htm
https://www.chemicalbook.com/msds/2-fluoroacetophenone.htm
https://www.chemicalbook.com/msds/2-fluoroacetophenone.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5330344_EN.htm
https://www.chembk.com/en/chem/2'-Fluoroacetophenone
https://www.spectrumchemical.com/media/sds/F2150_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Conclusion

2'-Fluoroacetophenone is a chemical intermediate whose physical properties are well-
characterized and essential to its successful application in research and development. Its
defined melting and boiling points, solubility in organic solvents, and distinct spectroscopic
signature provide researchers with the necessary parameters for its use in complex synthetic
pathways. A thorough understanding of these properties, coupled with adherence to safe
handling protocols, enables its effective and safe use as a building block for novel
pharmaceuticals and advanced materials.

References

o Exploring 2-Fluoroacetophenone: Properties, Applications, and Manufacturing. (n.d.). Self-
publishing.

e 2'-Fluoroacetophenone 97 445-27-2. (n.d.). Sigma-Aldrich.

e 2'-Fluoroacetophenone 445-27-2 wiki. (n.d.). Guidechem.

e 2'-Fluoroacetophenone. (n.d.). ChemBK.

e 2'-Fluoroacetophenone CAS#: 445-27-2. (n.d.). ChemicalBook.

e 2'-Fluoroacetophenone | 445-27-2. (n.d.). ChemicalBook.

e 2'-Fluoroacetophenone, 97%. (n.d.). Fisher Scientific.

o Exploring the Synthesis and Applications of 2'-Fluoroacetophenone. (n.d.). Self-publishing.

o 2'-Fluoroacetophenone - Safety Data Sheet. (n.d.). ChemicalBook.

o 2'-Fluoroacetophenone SDS, 445-27-2 Safety Data Sheets. (n.d.). ECHEMI.

o 2-Fluoroacetophenone CAS 445-27-2 Manufacturers, Suppliers, Factory. (n.d.). Home
Sunshine Pharma.

o 2'-Fluoroacetophenone, CAS 445-27-2. (n.d.). Santa Cruz Biotechnology.

e 445-27-2 | CAS DataBase. (n.d.). ChemicalBook.

o The Critical Role of 2'-Fluoroacetophenone in Modern Pharmaceutical Synthesis. (n.d.). Self-
publishing.

e 2'-Fluoroacetophenone. (n.d.). Chem-Impex.

o Material Safety Data Sheet - 2'-Fluoroacetophenone. (2006). Spectrum Chemical.

o 2-Fluoroacetophenone Safety Data Sheet. (2017). Synquest Labs.

e China 2'-Fluoroacetophenone Manufacturers Suppliers Factory. (n.d.). Suzhou Senfeida
Chemical Co., Ltd.

e 2'-Fluoroacetophenone, 97%. (n.d.). Thermo Scientific Chemicals.

o 2'-Fluoroacetophenone(445-27-2) 1H NMR spectrum. (n.d.). ChemicalBook.

e 2'-Fluoroacetophenone - Optional[MS (GC)] - Spectrum. (n.d.). SpectraBase.

e o-Fluoroacetophenone. (n.d.). PubChem.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1202908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Conformational Preference of 2'-Fluoro-Substituted Acetophenone Derivatives Revealed by
Through-Space 1H-19F and 13C-19F S. (2021). American Chemical Society.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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